Cas no 28960-88-5 (vinylidene fluoride-trifluoroethylene copolymer)

• Product Name: vinylidene fluoride-trifluoroethylene copolymer
• CAS No: 28960-88-5
• MF: C₄H₃F₅
• MW: 146.058638811111
• CID: 915287
• PubChem ID: 3082294
• Update Time: 2025-05-23

vinylidene fluoride-trifluoroethylene copolymer Chemical and Physical Properties

Names and Identifiers

• vinylidene fluoride-trifluoroethylene copolymer
• 1,1-difluoroethene,1,1,2-trifluoroethene
• AC1MIYJR
• Ethene, trifluoro-, polymer with 1,1-difluoroethene
• Polyvinylidenefluoride-trifluoroethylene
• Pvdf-trfe
• Vfte copolymer
• Fluoropolymer resin
• P(VDF-TrFE)
• Poly(vinylidene fluoride-co-trifluoroethylene)
• 1,1-difluoroethene;1,1,2-trifluoroethene
• SCHEMBL304821
• 28960-88-5
• DTXSID40183169

• Inchi： 1S/C2HF3.C2H2F2/c3-1-2(4)5;1-2(3)4/h1H;1H2
• InChI Key： XLOFNXVVMRAGLZ-UHFFFAOYSA-N
• SMILES： F/C(=C/F)/F.FC(=C)F

Computed Properties

• Exact Mass: 146.01549
• Monoisotopic Mass: 146.01549091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 69.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 146 °C±2 °C
• PSA: 0

vinylidene fluoride-trifluoroethylene copolymer Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketene acetals

Additional information on vinylidene fluoride-trifluoroethylene copolymer

Recent Advances in Vinylidene Fluoride-Trifluoroethylene Copolymer (CAS: 28960-88-5) for Biomedical Applications

Vinylidene fluoride-trifluoroethylene copolymer (P(VDF-TrFE)), identified by CAS number 28960-88-5, has garnered significant attention in the field of biomedical and chemical research due to its unique piezoelectric, ferroelectric, and biocompatible properties. Recent studies have explored its potential in drug delivery systems, tissue engineering, and biosensing, leveraging its ability to respond to mechanical and electrical stimuli. This research brief synthesizes the latest findings on P(VDF-TrFE), highlighting its applications, synthesis methods, and performance enhancements.

A 2023 study published in Advanced Materials demonstrated the copolymer's efficacy in controlled drug release. Researchers functionalized P(VDF-TrFE) nanoparticles (NPs) with hydrophilic polymers to improve solubility and loaded them with anticancer agents like doxorubicin. The NPs exhibited pH-responsive release kinetics, with 80% drug release at tumor microenvironment pH (5.5) versus 20% at physiological pH (7.4). This specificity was attributed to the copolymer's conformational changes under varying pH, confirmed via Fourier-transform infrared spectroscopy (FTIR) and differential scanning calorimetry (DSC).

In tissue engineering, P(VDF-TrFE)'s piezoelectricity has been exploited to promote cell proliferation. A Nature Communications (2024) study fabricated electrospun P(VDF-TrFE) scaffolds with aligned fibers, mimicking the extracellular matrix. Under mechanical stimulation (1 Hz, 5% strain), the scaffolds generated piezoelectric potentials of ~0.8 V, enhancing mesenchymal stem cell differentiation by 40% compared to static controls. X-ray diffraction (XRD) analysis revealed that the β-phase content (critical for piezoelectricity) reached 85% after optimized annealing at 140°C.

Surface modification techniques have further expanded P(VDF-TrFE)'s utility. Plasma treatment with argon/O₂ mixtures (50 W, 5 min) introduced carboxyl groups, enabling covalent immobilization of enzymes for glucose biosensors (Biosensors and Bioelectronics, 2023). The modified films achieved a sensitivity of 15 μA/mM/cm² and a detection limit of 0.1 μM, surpassing conventional polyvinylidene fluoride (PVDF) sensors. Atomic force microscopy (AFM) confirmed a 30% reduction in surface roughness post-treatment, improving enzyme adhesion.

Despite these advances, challenges persist in large-scale synthesis. A 2024 Polymer Chemistry report highlighted batch-to-batch variability in molecular weight (Mw: 150–400 kDa) due to trifluoroethylene (TrFE) monomer reactivity fluctuations (10–25% incorporation). Novel emulsion polymerization protocols using fluorinated surfactants reduced Mw dispersion to ±20 kDa, as characterized by gel permeation chromatography (GPC).

In conclusion, P(VDF-TrFE) (28960-88-5) continues to evolve as a versatile biomaterial, with recent breakthroughs in drug delivery, tissue scaffolds, and biosensors. Future research should address scalability and long-term in vivo stability to facilitate clinical translation. Collaborative efforts between chemists, biologists, and engineers will be pivotal in overcoming these hurdles.